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Compound of Interest

Compound Name: Spirazidine

Cat. No.: B1228041 Get Quote

Very limited and dated information is publicly available regarding the pharmacological profile of

Spirazidine, hindering a comprehensive technical analysis. The existing literature, primarily

from the late 1960s and early 1970s, characterizes Spirazidine as a derivative of N′, N″-

dispirotripiperazinium with immunosuppressive and cytostatic (cell-inhibiting) properties.[1]

Due to the scarcity of modern research, a detailed guide on its mechanism of action,

pharmacokinetics, pharmacodynamics, and associated experimental protocols cannot be

compiled. The available information provides a foundational, yet incomplete, understanding of

this compound.

Chemical and Physical Properties
Property Value

Molecular Formula C16H32Cl4N4

Molecular Weight 422.26 g/mol

CAS Number 1158-80-1

Chemical Class N′, N″-dispirotripiperazinium derivative

(Data sourced from MedChemExpress)[1]

Pharmacological Activity
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The primary reported activities of Spirazidine are its immunosuppressive and cytostatic

effects.[1] A 1969 study by Ado V.A., et al., first described its immunosuppressive properties.[1]

Another study by Mikhalev V.A., et al. in 1972 further categorized it among other N′, N″-

dispirotripiperazinium derivatives.[1]

Unfortunately, the specific cellular and molecular targets of Spirazidine, as well as the

signaling pathways it modulates to exert its effects, are not detailed in the available search

results. Without this information, a diagram of its signaling pathway cannot be created.

Pharmacokinetics and Pharmacodynamics
There is no publicly available data on the absorption, distribution, metabolism, and excretion

(ADME) of Spirazidine in any biological system. Key pharmacokinetic parameters such as

bioavailability, half-life, and clearance are unknown. Similarly, quantitative pharmacodynamic

data, including binding affinities (Kd), efficacy (Emax), and potency (EC50 or IC50), are not

available.

Experimental Protocols
Detailed experimental methodologies for the key experiments cited in the early studies on

Spirazidine are not accessible through the performed searches. Modern experimental

workflows, which would be necessary for a technical guide, are absent from the public domain.

Conclusion
Spirazidine remains an obscure compound with early-stage characterization reported several

decades ago. The initial findings of immunosuppressive and cytostatic activity suggest a

potential for this molecule in relevant therapeutic areas. However, the lack of subsequent

research and data makes it impossible to provide a detailed pharmacological profile as

requested. Further investigation would be required to elucidate its mechanism of action,

pharmacokinetic and pharmacodynamic properties, and potential clinical utility. Without new

research, a comprehensive technical guide or whitepaper on Spirazidine cannot be

developed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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